Carbamic acid,n-[1-(7h-pyrrolo[2,3-d]pyrimidin-4-yl)-4-piperidinyl]-,1,1-dimethylethyl ester

• Molecular Formula: C16H23N5O2
• Molecular Weight: 317.39 g/mol
• IUPAC Name: tert-butyl N-[1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C16H23N5O2/c1-16(2,3)23-15(22)20-11-5-8-21(9-6-11)14-12-4-7-17-13(12)18-10-19-14/h4,7,10-11H,5-6,8-9H2,1-3H3,(H,20,22)(H,17,18,19)
• InChI Key: CSHADVQNRWNTCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C2=NC=NC3=C2C=CN3

Description

Carbamic acid,n-[1-(7h-pyrrolo[2,3-d]pyrimidin-4-yl)-4-piperidinyl]-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C16H23N5O2 and its molecular weight is 317.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (74 mg, 0.48 mmol) in ethanol (1 ml) was added triethylamine (200 μl, 1.43 mmol) and 4-N-Boc-aminopiperidine (106 mg, 0.53 mmol). The solution was heated at 80° C. for 4 hours, and then cooled to room temperature. The precipitate was collected by filtration and washed with ethanol (2 ml), then dried under vacuum to yield the product (57 mg, 36%). LC/MS (LCT) Rt 4.57 [M+H]+318